Cas no 6712-20-5 (1,3-Dithiolane,2-(4-methoxyphenyl)-)

• Product Name: 1,3-Dithiolane,2-(4-methoxyphenyl)-
• CAS No: 6712-20-5
• MF: C₁₀H₁₂OS₂
• MW: 212.331680297852
• CID: 508608
• PubChem ID: 23175
• Update Time: 2025-04-19

1,3-Dithiolane,2-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiolane,2-(4-methoxyphenyl)-
• 2-(4-methoxyphenyl)-1,3-dithiolane
• 4-methoxyphenyl-1,3-dithiolane
• 4-(1,3-Dithiolan-2-yl)phenyl methyl ether
• DTXSID40217418
• 1,3-DITHIOLANE, 2-(p-METHOXYPHENYL)-
• SCHEMBL10642813
• 1,3-Dithiolane, 2-(4-methoxyphenyl)-
• Para-methoxyphenyl-1,3-dithiolane
• 2-(4'-Methoxyphenyl)-1,3-dithiolane
• 2-(4-Methoxyphenyl)-1,3-dithiolane #
• 2-(p-Methoxyphenyl)-1,3-dithiolane
• 6712-20-5
• BRN 0008563

• Inchi： 1S/C10H12OS2/c1-11-9-4-2-8(3-5-9)10-12-6-7-13-10/h2-5,10H,6-7H2,1H3
• InChI Key： JYWZOJISGOBZDP-UHFFFAOYSA-N
• SMILES： S1CCSC1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 212.03306
• Monoisotopic Mass: 212.032956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.8
• XLogP3: 2.9

Experimental Properties

• Density: 1.207
• Boiling Point: 348.2°C at 760 mmHg
• Flash Point: 164.4°C
• Refractive Index: 1.613
• PSA: 9.23